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Introduction

Diethyl sec-butylmalonate (CAS Registry Number: 83-27-2) is a diester of malonic acid that
serves as a versatile intermediate in organic synthesis.[1] Its structure, featuring a reactive
methylene group flanked by two ester functionalities, makes it a valuable building block for the
introduction of a sec-butyl group in the synthesis of more complex molecules, including
pharmaceuticals and other fine chemicals.[2] This technical guide provides a comprehensive
overview of the chemical and physical properties, synthesis, and spectral data of diethyl sec-
butylmalonate.

Chemical and Physical Properties

Diethyl sec-butylmalonate is a colorless liquid at room temperature.[1][2] It is soluble in
organic solvents such as chloroform and methanol, but has limited solubility in water.[3][4] A
summary of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of Diethyl sec-butylmalonate
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Property Value Reference(s)

CAS Number 83-27-2 516171

Molecular Formula C11H2004 516171

Molecular Weight 216.27 g/mol [51[8]

Appearance Colorless Liquid [11[3]

Boiling Point 110-114 °C at 18 mmHg [3][5]

Density 0.980 g/mL [5]

Refractive Index 1.4230-1.4260 [3]

pKa 13.13 + 0.46 (Predicted) [3]

LogP 1.7749 [6]

Topological Polar Surface Area

polod 52.6 A2 [6]

(TPSA)

EINECS Number 201-463-3 [5]

MDL Number MFCD00015194 [5][6]
INChI=1S/C11H2004/c1-5-

InChl 8(4)9(10(12)14-6-2)11(13)15- [71[9]
7-3/h8-9H,5-7H2,1-4H3
MIIZSUOEOUHAIZ-

InChliKey [71[°]
UHFFFAOYSA-N
CCOC(=0)C(C(C)CcC)C(=0)0O

SMILES (=0)C(C(C)CC)C(=0) 5176]
CcC

Storage Temperature 2-8°C [3]

Synthesis

The most common method for the synthesis of diethyl sec-butylmalonate is the alkylation of
diethyl malonate with a sec-butyl halide. A detailed experimental protocol is provided below,
based on a procedure from Organic Syntheses.[10]
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Experimental Protocol: Synthesis of Diethyl sec-
butylmalonate

This procedure details the alkylation of diethyl malonate using sec-butyl bromide in the
presence of sodium ethoxide.

Materials:

Absolute ethanol

Sodium

Diethyl malonate

sec-Butyl bromide

Water

Equipment:

e 2-L three-necked round-bottomed flask
e Reflux condenser

e Mercury-sealed stirrer

e Dropping funnel

e Calcium chloride tube

e Steam cone

« Distillation apparatus

e 500-ml two-necked flask

18-in. Vigreux column

Procedure:
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e In a 2-L three-necked round-bottomed flask equipped with a long, wide-bore reflux
condenser, dissolve 35 g (1.52 gram atoms) of sodium in 700 ml of absolute ethanol.

e Once all the sodium has reacted, place the flask on a steam cone and fit it with a mercury-
sealed stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride tube.

e Heat the solution and add 250 g (1.56 moles) of diethyl malonate in a steady stream with
stirring.

o Following the addition of the diethyl malonate, add 210 g (1.53 moles) of sec-butyl bromide
at a rate that maintains reflux due to the heat of the reaction.

e Stir and reflux the mixture for 48 hours.

» After the reflux period, replace the reflux condenser with a downward condenser and remove
the ethanol by distillation.

o Treat the residue with 200 ml of water, shake, and allow the layers to separate.

o Separate the ester layer and distill it from a 500-ml two-necked flask fitted with a well-
wrapped 18-in. Vigreux column.

o Collect the fraction boiling at 110-120°/18-20 mm. This fraction is diethyl sec-
butylmalonate. The expected yield is 274-278 g (83—84%).[10]

Synthesis Workflow
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Synthesis of Diethyl sec-butylmalonate
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Caption: Workflow for the synthesis of diethyl sec-butylmalonate.
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of diethyl sec-
butylmalonate. While the raw spectra are not provided here, Table 2 summarizes the types of
spectral data available for this compound from various suppliers.[9][11]

Table 2: Available Spectroscopic Data for Diethyl sec-butylmalonate

Spectroscopic Technique Availability
1H NMR Available
13C NMR Available
Mass Spectrometry (MS) Available
Infrared (IR) Spectroscopy Available
Raman Spectroscopy Available

Applications in Synthesis

Diethyl sec-butylmalonate is a key intermediate in the synthesis of various organic
compounds. One notable application is in the preparation of the amino acid dl-isoleucine.[10]
The malonic ester synthesis route allows for the formation of a-substituted carboxylic acids,
and in this case, the sec-butyl group is introduced via the alkylation of diethyl malonate. It is
also used in the synthesis of other fine chemicals and is listed as being used for spices.[12]

Safety Information

Diethyl sec-butylmalonate should be handled in accordance with good laboratory practices. It
is recommended to use personal protective equipment, including gloves and safety glasses,
and to work in a well-ventilated area.[13][14] For detailed safety information, refer to the Safety
Data Sheet (SDS) provided by the supplier.[13][15]

Conclusion

Diethyl sec-butylmalonate (CAS 83-27-2) is a valuable synthetic intermediate with well-
characterized chemical and physical properties. The established synthesis protocol allows for
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its efficient preparation, making it readily available for researchers and scientists in the field of
organic synthesis and drug development. Its utility in the synthesis of amino acids and other
complex molecules underscores its importance as a versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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